Cas no 17155-22-5 (Pentanoic acid, 5-bromo-2-methyl-, (2S)-)

• Product Name: Pentanoic acid, 5-bromo-2-methyl-, (2S)-
• CAS No: 17155-22-5
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 1359486
• PubChem ID: 11469622
• Update Time: 2025-04-20

Pentanoic acid, 5-bromo-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-bromo-2-methyl-, (2S)-
• 5-Bromo-2-methylpentanoic acid
• (2S)-5-bromo-2-methylpentanoic acid
• (2S)-2-Methyl-5-bromovaleric acid
• (2S)-5-bromo-2-methylpentanoicacid
• SCHEMBL3492167
• EN300-6729170
• 17155-22-5

• Inchi： 1S/C6H11BrO2/c1-5(6(8)9)3-2-4-7/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： GDYGMDZCBUYAIK-YFKPBYRVSA-N
• SMILES： BrCCC[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 193.99423
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids